Cas no 7217-59-6 (2-Methoxybenzenethiol)

2-Methoxybenzenethiol structure
2-Methoxybenzenethiol structure
Product Name:2-Methoxybenzenethiol
CAS No:7217-59-6
Molecular Formula:C7H8OS
Molecular Weight:140.2028
MDL:MFCD00004834
CID:47290
PubChem ID:24851089

2-Methoxybenzenethiol Properties

Names and Identifiers

    • 2-Methoxybenzenethiol
    • 2-Methoxythiophenol
    • 2-Mercaptoanisole~2-Methoxybenzenethiol
    • o-Methoxythiophenol
    • 2-MERCAPTOANISOLE
    • 2-methoxy-benzenethio
    • 2-Methoxythiophenole
    • 2-OMe-C6H4-SH
    • methoxybenzenethiol
    • o-methoxy-benzenethio
    • o-methoxybenzenethiol
    • Thioguaiacol
    • Benzenethiol, 2-methoxy-
    • 2-Methoxy thiophenol
    • 2-methoxybenzene-1-thiol
    • 2-Methoxy-benzenethiol
    • BENZENETHIOL, o-METHOXY-
    • DSCJETUEDFKYGN-UHFFFAOYSA-N
    • 90HAL41673
    • methoxythiophenol
    • ortho-thioguaiacol
    • 2-methoxylthiophenol
    • 2-methoxy-thiophenol
    • PubChem6816
    • O-Methoxy-Benzenethiol
    • Benzenethiol, meth
    • MDL： MFCD00004834
    • InChIKey： DSCJETUEDFKYGN-UHFFFAOYSA-N
    • Inchi： 1S/C7H8OS/c1-8-6-4-2-3-5-7(6)9/h2-5,9H,1H3
    • SMILES： S([H])C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H]
    • BRN： 2042178

Computed Properties

  • Exact Mass: 140.029586g/mol
  • Surface Charge: 0
  • XLogP3: 2.3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 140.029586g/mol
  • Monoisotopic Mass: 140.029586g/mol
  • Topological Polar Surface Area: 10.2Ų
  • Heavy Atom Count: 9
  • Complexity: 85
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: 3
  • Surface Charge: 0

Experimental Properties

  • LogP: 1.98390
  • PSA: 48.03000
  • Refractive Index: n20/D 1.591(lit.)
  • Boiling Point: 99 °C/8 mmHg(lit.)
  • Flash Point: Fahrenheit: 204.8 ° f
    Celsius: 96 ° c
  • FEMA: 4159 | 2-MERCAPTOANISOLE
  • Solubility: H2O: insoluble
  • Color/Form: Pale yellow liquid
  • Solubility: Insoluble in water
  • Sensitiveness: Stench
  • Density: 1.152 g/mL at 25 °C(lit.)

2-Methoxybenzenethiol Security Information

  • Symbol: GHS07
  • RTECS：DC1790000
  • WGK Germany：3
  • Safety Term：S26;S37/39
  • Safety Instruction： S26-S36/37
  • Risk Phrases：R22; R36/37/38
  • Dangerous goods sign： Xn
  • Hazardous Material transportation number：3334
  • Hazard Statement： H302,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Prompt：warning
  • Risk Phrases： 22-36/37/38
  • Signal Word：Warning
  • TSCA：T
  • HazardClass：IRRITANT, STENCH
  • FLUKA BRAND F CODES：10-13-23

2-Methoxybenzenethiol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Methoxybenzenethiol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0033UE-1g
2-Methoxybenzenethiol
 7217-59-6 95%
1g
 $6.00 2025-02-19
A2B Chem LLC
AB44150-1g
2-Methoxybenzenethiol
 7217-59-6 95%
1g
 $14.00 2024-04-19
Aaron
AR00342Q-1g
2-Methoxybenzenethiol
 7217-59-6 98%
1g
 $5.00 2025-01-21
abcr
AB178825-5 g
2-Methoxythiophenol, 97%; .
 7217-59-6 97%
5g
 €70.40 2023-06-23
Alichem
A015000457-250mg
2-Methoxythiophenol
 7217-59-6 97%
250mg
 $480.00 2023-09-01
Ambeed
A769203-1g
2-Methoxythiophenol
 7217-59-6 95%
1g
 $7.0 2025-02-21
Apollo Scientific
OR4848-25g
2-Methoxythiophenol
 7217-59-6 98%
25g
 £50.00 2025-02-20
Enamine
EN300-53582-0.05g
2-methoxybenzene-1-thiol
 7217-59-6 95.0%
0.05g
 $19.0 2025-02-20
eNovation Chemicals LLC
D910237-25g
2-Methoxybenzenethiol
 7217-59-6 95%
25g
 $120 2021-09-25
Fluorochem
003589-5g
2-Methoxybenzenethiol
 7217-59-6 97%
5g
 ￡12.00 2022-03-01

2-Methoxybenzenethiol Suppliers

Nantong Reform Petro-chemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:7217-59-6)
MR./MRS.:CAO HAI YAN
Phone:19952847550
Email:2143087160@qq.com
Hubei Baidu Chemistry Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:7217-59-6)
MR./MRS.:PENG XING
Phone:18871490324
Email:1400878899@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:7217-59-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7217-59-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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